Cas no 321858-70-2 (Thiophene, 2-[(3,7-dimethyloctyl)thio]-)

• Product Name: Thiophene, 2-[(3,7-dimethyloctyl)thio]-
• CAS No: 321858-70-2
• MF: C₁₄H₂₄S₂
• MW: 256.470361709595
• CID: 1450889
• PubChem ID: 10199010
• Update Time: 2025-04-20

Thiophene, 2-[(3,7-dimethyloctyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[(3,7-dimethyloctyl)thio]-
• 2-(3,7-dimethyloctylsulfanyl)thiophene
• 321858-70-2
• DTXSID80436702
• SCHEMBL7536883

• Inchi： 1S/C14H24S2/c1-12(2)6-4-7-13(3)9-11-16-14-8-5-10-15-14/h5,8,10,12-13H,4,6-7,9,11H2,1-3H3
• InChI Key： TWOLMUQSOOZPPE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 256.13212
• Monoisotopic Mass: 256.13194311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 0